2,2'-[(4-methyl-2-oxo-3-propyl-2H-chromene-5,7-diyl)bis(oxy)]diacetic acid
Overview
Description
2,2'-[(4-methyl-2-oxo-3-propyl-2H-chromene-5,7-diyl)bis(oxy)]diacetic acid, also known as MOPC, is a novel small molecule that has gained attention in the scientific community for its potential therapeutic properties. MOPC belongs to the class of chromene derivatives and has been synthesized using various methods.
Scientific Research Applications
Synthesis and Derivatives
- The compound has been utilized as a key starting material in various organic syntheses. For example, derivatives of 7-hydroxy-2-oxo-2H-chromen-4-yl-acetic acid, a related compound, have been synthesized and screened for antibacterial activity against both Gram-positive and Gram-negative bacteria (Čačić et al., 2009). Similarly, the synthesis of novel triazole derivatives based on 4-methyl-chromene-2-one highlights the use of related structures in the development of biologically active compounds (Mottaghinejad & Alibakhshi, 2018).
Photoluminescent and Polymeric Applications
- Chromene derivatives have been explored for their photoluminescent properties and potential in the design of smart materials. For instance, photoactive derivatives of cellulose incorporating chromene moieties have been synthesized, offering insight into the development of new materials with controlled properties through light-triggered photodimerization (Wondraczek et al., 2012).
Antimicrobial and Antifungal Activities
- Compounds derived from chromene structures have demonstrated significant antimicrobial and antifungal activities. For instance, synthesized derivatives of 7-hydroxy-2-oxo-2H-chromen-4-yl-acetic acid have shown promising results in combatting bacterial and fungal infections (Čačić et al., 2006).
Structural and Chemical Analysis
- Research into the structural and conformational aspects of chromene derivatives, such as 2-methyl-4-oxo-4H-chromene-3-carboxylic acid, has provided valuable insights into their chemical properties and potential applications in various fields (Ciolkowski et al., 2009).
Antineoplastic Activity
- Some chromene derivatives have been studied for their potential antineoplastic activities, indicating their possible use in the development of new anticancer drugs. The synthesis of new bischromone derivatives with antiproliferative activity exemplifies this potential (Szulawska-Mroczek et al., 2013).
Non-linear Optical Properties
- Chromene derivatives have been explored for their non-linear optical properties, which are crucial in the field of photonics and optoelectronics. Studies on novel coumarin-based pyrano-chromene derivatives have shed light on their potential in this area (Arif et al., 2022).
Properties
IUPAC Name |
2-[5-(carboxymethoxy)-4-methyl-2-oxo-3-propylchromen-7-yl]oxyacetic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O8/c1-3-4-11-9(2)16-12(24-8-15(20)21)5-10(23-7-14(18)19)6-13(16)25-17(11)22/h5-6H,3-4,7-8H2,1-2H3,(H,18,19)(H,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUBFXVYRCMOFLY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(C2=C(C=C(C=C2OCC(=O)O)OCC(=O)O)OC1=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O8 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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